Cas no 234108-28-2 (2-Piperazinone,3,5-dimethyl-, (3S)-)

2-Piperazinone,3,5-dimethyl-, (3S)- structure
234108-28-2 structure
Product Name:2-Piperazinone,3,5-dimethyl-, (3S)-
CAS No:234108-28-2
MF:C6H12N2O
MW:128.172281265259
CID:245389
Update Time:2024-01-26

2-Piperazinone,3,5-dimethyl-, (3S)- Chemical and Physical Properties

Names and Identifiers

    • 2-Piperazinone,3,5-dimethyl-, (3S)-
    • Piperazinone,3,5-dimethyl-, (3S)- (9CI)
    • Piperazinone, 3,5-dimethyl-, (3S)- (9CI)
    • 2-Piperazinone, 3,5-dimethyl-, (3S)-
    • Inchi: 1S/C6H12N2O/c1-4-3-7-6(9)5(2)8-4/h4-5,8H,3H2,1-2H3,(H,7,9)/t4?,5-/m0/s1
    • InChI Key: URZBIOXYNMRLJS-AKGZTFGVSA-N
    • SMILES: N1CC(C)N[C@@H](C)C1=O

Computed Properties

  • Exact Mass: 128.095
  • Monoisotopic Mass: 128.095
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 124
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 41.1A^2
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